835616-61-0(Thalidomide 5-fluoride)

Thalidomide 5-fluoride Chemical and Physical Properties

Names and Identifiers

- 1H-Isoindole-1,3(2H)-dione, 2-(2,6-dioxo-3-piperidinyl)-5-fluoro-
- 2-(2,6-dioxopiperidin-3-yl)-5-fluoroisoindole-1,3-dione
- Thalidomide 5-fluoride
- 2-(2,6-dioxopiperidin-3-yl)-5-fluoroisoindoline-1,3-dione
- 5-Fluorothalidomide
- 2-(2,6-Dioxopiperidin-3-yl)-5-fluoro-1H-isoindole-1,3(2H)-dione
- 2-(2,6-Dioxo-3-piperidinyl)-5-fluoro-1H-isoindole-1,3(2H)-dione
- 2-(2,6-Dioxo-3-piperidinyl)-5-fluoro-1H-isoindole-1,3(2H)-dione (ACI)
- 2-(2,6-Dioxo-3-piperidyl)-5-fluoroisoindoline-1,3-dione
- 2-(2,6-Dioxopiperidin-3-yl)-5-fluoro-2,3-dihydro-1H-isoindole-1,3-dione
- EX-A3914
- BDBM511657
- BP-27966
- EN300-7434256
- LCWG009
- 2-[(3S)-2,6-dioxo-3-piperidyl]-5-fluoro-isoindoline-1,3-dione
- W19652
- SY246564
- HY-W087383
- DA-78380
- DTXSID50744063
- Thalidomide-5'-fluoride
- CS-0127616
- SCHEMBL13284601
- US11059801, Compound D-24
- MFCD30188075
- Z2508928182
- AKOS037653474
- 2-(2,6-Dioxo-3-piperidinyl)-5-fluoro-1,3-isoindolinedione
- 2832711-51-8
- 835616-61-0
- MDL： MFCD30188075
- Inchi： 1S/C13H9FN2O4/c14-6-1-2-7-8(5-6)13(20)16(12(7)19)9-3-4-10(17)15-11(9)18/h1-2,5,9H,3-4H2,(H,15,17,18)
- InChI Key： MPQLCQKBYRSPNA-UHFFFAOYSA-N
- SMILES： O=C1N(C2CCC(=O)NC2=O)C(=O)C2C1=CC=C(C=2)F

Computed Properties

Exact Mass: 276.05463493g/mol
Monoisotopic Mass: 276.05463493g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 20
Rotatable Bond Count: 1
Complexity: 507
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 83.6

Experimental Properties

Density: 1.570±0.06 g/cm3(Predicted)
Boiling Point: 521.5±45.0 °C(Predicted)
pka: 10.65±0.40(Predicted)

Thalidomide 5-fluoride Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1190352-10g	2-(2,6-Dioxo-3-piperidinyl)-5-fluoro-1,3-isoindolinedione	835616-61-0	95%	10g	$255	2023-09-03
Chemenu	CM338817-500g	2-(2,6-dioxopiperidin-3-yl)-5-fluoroisoindole-1,3-dione	835616-61-0	95%+	500g	$***	2023-05-29
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY246564-10g	2-(2,6-Dioxo-3-piperidinyl)-5-fluoro-1,3-isoindolinedione	835616-61-0	≥95%	10g	¥486.00	2024-07-09
Key Organics Ltd	HR-0002-0.5G	2-(2,6-dioxopiperidin-3-yl)-5-fluoro-2,3-dihydro-1H-isoindole-1,3-dione	835616-61-0	>95%	0.5g	£335.00	2025-02-08
Chemenu	CM338817-100g	2-(2,6-dioxopiperidin-3-yl)-5-fluoroisoindole-1,3-dione	835616-61-0	95%+	100g	$***	2023-05-29
eNovation Chemicals LLC	Y1004646-5g	2-(2,6-dioxopiperidin-3-yl)-5-fluoroisoindoline-1,3-dione	835616-61-0	97%	5g	$240	2024-07-24
ZHUO CAI SHENG WU	LCWG009-1g	2-(2,6-dioxopiperidin-3-yl)-5-fluoroisoindoline-1,3-dione	835616-61-0	95%	1g	$62.00	2021-09-16
eNovation Chemicals LLC	D752792-10g	1H-Isoindole-1,3(2H)-dione, 2-(2,6-dioxo-3-piperidinyl)-5-fluoro-	835616-61-0	98%	10g	$100	2024-06-07
Enamine	EN300-7434256-2.5g	2-(2,6-dioxopiperidin-3-yl)-5-fluoro-2,3-dihydro-1H-isoindole-1,3-dione	835616-61-0	95%	2.5g	$80.0	2024-05-24
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1198256-25g	Thalidomide 5-fluoride	835616-61-0	98%	25g	￥1541.00	2024-07-28

Thalidomide 5-fluoride Production Method

Synthetic Circuit 1

13726-85-7

835616-61-0

Reaction Conditions

1.1 Reagents: 1,1′-Carbonyldiimidazole Catalysts: 4-(Dimethylamino)pyridine Solvents: Tetrahydrofuran ; rt; 16 h, rt → reflux
2.1 Solvents: 2,2,2-Trifluoroethanol ; 2 h, 150 °C

Reference

Efficient Synthesis of Immunomodulatory Drug Analogues Enables Exploration of Structure-Degradation Relationships

Burslem, George M. ; et al, ChemMedChem, 2018, 13(15), 1508-1512

Synthetic Circuit 2

319-03-9

25181-50-4

835616-61-0

Reaction Conditions

1.1 Reagents: Sodium acetate Solvents: Acetic acid ; rt → reflux; 1 h, reflux

Reference

Efficient, multi-hundred-gram scale access to E3 ubiquitin ligase ligands for degrader development

Cooper, Mark S.; et al, Organic & Biomolecular Chemistry, 2023, 21(41), 8344-8352

Synthetic Circuit 3

319-03-9

31140-42-8

835616-61-0

Reaction Conditions

1.1 Solvents: 2,2,2-Trifluoroethanol ; 2 h, 150 °C

Reference

Efficient Synthesis of Immunomodulatory Drug Analogues Enables Exploration of Structure-Degradation Relationships

Burslem, George M. ; et al, ChemMedChem, 2018, 13(15), 1508-1512

Thalidomide 5-fluoride Raw materials

Thalidomide 5-fluoride Preparation Products

Thalidomide 5-fluoride (835616-61-0)

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